BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 2,3-
Dichloropyridine 1-oxide

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 2,3-Dichloropyridine 1-oxide

Cat. No.: B1592092

Abstract

This technical guide offers a comprehensive examination of 2,3-Dichloropyridine 1-oxide
(CAS No. 53976-65-1), a heterocyclic building block of increasing importance in medicinal
chemistry and novel material synthesis. As a pyridine N-oxide, its chemical behavior is distinct
from its parent heterocycle, 2,3-dichloropyridine. The introduction of the N-oxide functionality
fundamentally alters the electronic landscape of the pyridine ring, enhancing its reactivity and
providing unique pathways for molecular elaboration. This document provides researchers,
scientists, and drug development professionals with an in-depth analysis of its physicochemical
properties, synthesis protocols, core reactivity principles, and applications, grounded in
established scientific literature and field-proven insights.

Core Chemical Identity and Physicochemical
Properties

2,3-Dichloropyridine 1-oxide is a chlorinated pyridine derivative where the ring nitrogen has
been oxidized.[1] This structural modification is pivotal, as the N-oxide group acts as a potent
electron-withdrawing group through induction while also being capable of donating electron
density through resonance, leading to a complex and synthetically useful reactivity profile.

Table 1: Physicochemical and Computed Properties
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Property Value Source(s)
CAS Number 53976-65-1 [1]
Molecular Formula CsHsCINO [1]
Molecular Weight 163.99 g/mol [1]
IUPAC Name ?,3-dich|oro-1-oxidopyridin-1- 1]

ium

C1=CC(=C(--INVALID-LINK--
SMILES [1]
[O-])ChCl

MPKISXFIMCWMLP-
InChliKey [1]
UHFFFAOYSA-N

XLogP3 1.4 [1]

Topological Polar Surface Area  25.5 A2 [1]

| Appearance | (Predicted) White to off-white solid | N/A |

Synthesis and Manufacturing Pathway

The most direct and common method for the preparation of 2,3-Dichloropyridine 1-oxide is
the N-oxidation of its parent heterocycle, 2,3-Dichloropyridine. This transformation is a
cornerstone reaction in heterocyclic chemistry.

The Oxidation Mechanism: Causality and Reagent
Choice

The oxidation of a pyridine nitrogen involves the nucleophilic attack of the nitrogen's lone pair
on an electrophilic oxygen source. Peroxy acids (peracids) like meta-chloroperoxybenzoic acid
(m-CPBA) are highly effective for this purpose. Alternatively, hydrogen peroxide in the presence
of a strong acid (e.g., acetic acid, trifluoroacetic acid) can be used; the acid protonates the
hydrogen peroxide, making it a more potent oxidizing agent.[2][3] The choice of oxidant and
solvent system is critical for optimizing yield and purity while minimizing potential side
reactions.[2]
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Synthesis Workflow: 2,3-Dichloropyridine 1-oxide

Start: 2,3-Dichloropyridine Oxidizing Agent Inert Solvent
(CAS: 2402-77-9) (e.g., m-CPBA or H202/Acid) (e.g., DCM, Chloroform)

N-Oxidation Reaction
(Controlled Temperature)

Aqueous Workup
(Quench excess oxidant)

Organic Extraction

Purification
(Recrystallization or Chromatography)

Final Product:
2,3-Dichloropyridine 1-oxide

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1592092?utm_src=pdf-body-img
https://www.benchchem.com/product/b1592092?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

1. 2,3-Dichloropyridine 1-oxide | CSH3CI2NO | CID 21785300 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 2. 3,5-Dichloropyridine 1-oxide | High Purity [benchchem.com]

» 3. Nucleophilic Functionalization of 2-R-3-Nitropyridines as a Versatile Approach to Novel
Fluorescent Molecules - PMC [pmc.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [An In-depth Technical Guide to 2,3-Dichloropyridine 1-
oxide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1592092#2-3-dichloropyridine-1-oxide-cas-number-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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